Cas no 81571-28-0 (Vinleucinolum)

• Product Name: Vinleucinolum
• CAS No: 81571-28-0
• MF: C₅₁H₆₉N₅O₉
• MW: 896.12167429924
• CID: 724610
• PubChem ID: 146159828
• Update Time: 2024-03-01

Vinleucinolum Chemical and Physical Properties

Names and Identifiers

• Vincaleukoblastine,O4-deacetyl-3-de(methoxycarbonyl)-3-[[[(1S,2S)-1-(ethoxycarbonyl)-2-methylbutyl]amino]carbonyl]-
• vinleucinol
• MUJ5BW9BWR
• Vinleucinol [INN]
• VILE
• Vinleucinolum [INN-Latin]
• Vinleucinolum
• (23(1S,2S))-4-Deacetyl-3-((1-carboxy-2-methylbutyl)carbamoyl)-3-de(methoxycarbonyl)vincaleukoblastine, ethyl ester
• Vincaleukoblastine, O(sup 4)-deacetyl-3-de(methoxycarbonyl)-3-(((1-(ethoxycarbonyl)-2-methylbutyl)amino)carbonyl)-, (3(1S,2S))-
• Q27284231

• Inchi： 1S/C51H69N5O9/c1-9-30(5)39(41(57)65-12-4)53-45(59)51(62)43-49(20-23-56-21-15-19-48(11-3,42(49)56)44(51)58)34-24-35(38(63-7)25-37(34)54(43)6)50(46(60)64-8)27-31-26-47(61,10-2)29-55(28-31)22-18-33-32-16-13-14-17-36(32)52-40(33)50/h13-17,19,24-25,30-31,39,42-44,52,58,61-62H,9-12,18,20-23,26-29H2,1-8H3,(H,53,59)/t30-,31-,39-,42-,43+,44+,47-,48+,49+,50-,51-/m0/s1
• InChI Key： QSTPFUDHVVIGCL-MIESHYDTSA-N
• SMILES： O[C@]1(C(N[C@H](C(=O)OCC)[C@@H](C)CC)=O)[C@@H]([C@@]2(C=CCN3CC[C@@]4(C5C=C([C@]6(C(=O)OC)C7=C(C8C=CC=CC=8N7)CCN7C[C@](CC)(C[C@H](C7)C6)O)C(=CC=5N(C)[C@H]41)OC)[C@@H]32)CC)O

Computed Properties

• Exact Mass: 895.509529
• Monoisotopic Mass: 895.509529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 65
• Rotatable Bond Count: 13
• Complexity: 1840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.1
• Topological Polar Surface Area: 177

Experimental Properties

• Refractive Index: 1.652
• PSA: 160.39000
• LogP: 6.15140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vinca alkaloids Vinca alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vinca alkaloids